Diol glycidyl ether-bridged cyclens: preparation and their applications in gene delivery†

Organic & Biomolecular Chemistry Pub Date: 2011-01-10 DOI: 10.1039/C0OB00879F

Abstract

Polymeric 1,4,7,10-tetraazacyclododecanes (cyclens) using diol glycidyl ether with different chain length as bridges (5a–e) were designed and synthesized from various diols, 1,7-diprotected cyclen and epichlorohydrin. The molecular weights of the title polymers were measured by GPC with good polydispersity. Agarose gel retardation and fluorescent titration using ethidium bromide showed good DNA-binding ability of 5. They could retard plasmid DNA (pDNA) at an N/P ratio of 4–6 and form polyplexes with sizes around 100–250 nm from an N/P ratio of 10 to 60 and relatively low zeta-potential values (5–22 mV). The cytotoxicity of 5 assayed by MTT is much lower than that of 20 kDa PEI. In vitro transfection against A549 and 293 cells showed that the transfection efficiency (TE) of 5c/DNA polyplexes is close to that of 20 kDa PEI at an N/P ratio of 5. Structure–activity relationship (SAR) of 5 was discussed in their DNA-binding, cytotoxicity, and transfection studies. The TE of 5c/DNA polyplexes could be improved by the introduction of 50 μM of chloroquine, the endosomolytic agents, to pretreated cells. These studies may extend the application areas of macrocyclic polyamines, especially for cyclen.

Graphical abstract: Diol glycidyl ether-bridged cyclens: preparation and their applications in gene delivery
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Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
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